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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669 Get Quote

In-Depth Technical Guide to Adipic Acid-d4
This technical guide provides comprehensive information on Adipic acid-d4 for researchers,

scientists, and professionals in drug development. It covers its chemical properties,

applications, and a detailed experimental protocol for its use as an internal standard in

analytical methodologies.

Core Properties of Adipic Acid-d4
Adipic acid-d4 is a deuterated form of adipic acid, where four hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it a valuable tool in various scientific

applications, particularly as an internal standard for mass spectrometry-based quantitative

analysis. Different isotopologues of Adipic acid-d4 exist, depending on the position of the

deuterium atoms.

Quantitative Data Summary
For clarity and easy comparison, the key quantitative data for different isotopologues of Adipic
acid-d4 are summarized in the table below.
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Property Adipic acid-3,3,4,4-d4 Adipic acid-2,2,5,5-d4

CAS Number 121311-78-2[1][2][3][4] 19031-55-1[5]

Molecular Formula HOOCCH₂(CD₂)₂CH₂COOH C₆H₆D₄O₄

Molecular Weight 150.17 g/mol 150.17 g/mol

Synonyms

Hexanedioic acid-d4, 1,6-

Hexanedioic acid, 1,4-

Butanedicarboxylic acid

Hexanedioic-2,2,5,5-d4 acid

Application in Quantitative Analysis
Adipic acid-d4 is primarily utilized as an internal standard in analytical chemistry, especially in

techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS). Its chemical properties are nearly identical to

the non-deuterated adipic acid, but its increased mass allows it to be distinguished by a mass

spectrometer. This allows for accurate quantification of the non-labeled adipic acid in various

biological and environmental samples.

Experimental Workflow: Use as an Internal Standard in
LC-MS
The following diagram illustrates a typical workflow for using Adipic acid-d4 as an internal

standard for the quantification of adipic acid in a sample using LC-MS.

Sample Preparation LC-MS Analysis Data Processing

Biological Sample (e.g., Plasma, Urine) Spike with Adipic acid-d4 (Internal Standard)
Known concentration

Sample Extraction (e.g., SPE, LLE) Evaporation & Reconstitution Liquid Chromatography SeparationInjection Mass Spectrometry Detection (MRM Mode) Peak Integration Calculate Peak Area Ratio (Analyte/IS) Quantification using Calibration Curve

Click to download full resolution via product page

LC-MS workflow with an internal standard.
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Detailed Experimental Protocol: Quantification of
Adipic Acid in Human Plasma
This protocol provides a general framework for the quantification of adipic acid in human

plasma using Adipic acid-d4 as an internal standard with LC-MS.

1. Materials and Reagents:

Adipic acid (analytical standard)

Adipic acid-d4 (internal standard)

Human plasma (K2-EDTA)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

2. Preparation of Standard and Internal Standard Solutions:

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve adipic acid and Adipic
acid-d4 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the adipic acid primary stock solution with a

50:50 methanol/water mixture to prepare a series of working standard solutions for the

calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the Adipic acid-d4 primary stock

solution with a 50:50 methanol/water mixture.

3. Sample Preparation:
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Thaw frozen human plasma samples on ice.

To 100 µL of plasma, add 10 µL of the internal standard working solution (100 ng/mL Adipic
acid-d4).

Vortex mix for 10 seconds.

Add 400 µL of acetonitrile to precipitate proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate adipic acid from other matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), negative mode.
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Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Adipic acid: Q1/Q3 transition (e.g., m/z 145.1 -> 127.1)

Adipic acid-d4: Q1/Q3 transition (e.g., m/z 149.1 -> 131.1)

5. Data Analysis:

Integrate the peak areas for both adipic acid and Adipic acid-d4.

Calculate the peak area ratio of adipic acid to Adipic acid-d4.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of adipic acid in the plasma samples from the calibration curve.

This technical guide provides a foundational understanding of Adipic acid-d4 and its

application in quantitative analysis. Researchers should further optimize experimental

conditions based on their specific instrumentation and sample matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Adipic acid-d4 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12314669#adipic-acid-d4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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